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Compound of Interest

Compound Name: Trisodium orthoborate

Cat. No.: B083475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nomenclature, synthesis,

properties, and reactions of trisodium orthoborate (Na₃BO₃). The information is intended for

researchers, scientists, and professionals in drug development and related fields who require a

detailed understanding of this inorganic compound.

IUPAC Nomenclature and Chemical Identity
The compound with the chemical formula Na₃BO₃ is systematically named trisodium
orthoborate according to the International Union of Pure and Applied Chemistry (IUPAC)

nomenclature.[1][2] It is also commonly referred to as sodium orthoborate or simply trisodium

borate.[1] The term "sodium borate" can be a general descriptor for various sodium salts of

borate anions, so specifying "orthoborate" is crucial for clarity.[1][3]

The chemical structure consists of three sodium cations (Na⁺) and one orthoborate anion

([BO₃]³⁻).[1][2] The orthoborate anion is derived from orthoboric acid (H₃BO₃). PubChem also

recognizes the IUPAC name as "trisodium;borate".

Physicochemical and Crystallographic Data
Trisodium orthoborate is a white solid. A summary of its key physicochemical and

crystallographic properties is presented in the table below for easy reference.
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Property Value Reference

Chemical Formula Na₃BO₃ [1]

Molar Mass 127.78 g/mol [1]

Melting Point 966 °C (1771 °F; 1239 K)

Boiling Point 1434 °C (2613 °F; 1707 K)

Density 2.43 g/cm³

Crystal System Monoclinic [4]

Space Group P2₁/c [4]

Lattice Parameters
a = 7.567 Å, b = 5.730 Å, c =

9.689 Å
[4]

α = 90°, β = 109.5°, γ = 90° [4]

Experimental Protocols
Synthesis of Trisodium Orthoborate
A common method for the synthesis of trisodium orthoborate is through a high-temperature

solid-state reaction.[1]

Reaction:

Na₂CO₃ + 2NaBO₂ → 2Na₃BO₃ + CO₂

or

3Na₂O + B₂O₃ → 2Na₃BO₃

Detailed Experimental Protocol:

Reactant Preparation: Stoichiometric amounts of anhydrous sodium carbonate (Na₂CO₃)

and anhydrous sodium metaborate (NaBO₂) or boric oxide (B₂O₃) are thoroughly mixed in a

mortar and pestle to ensure a homogeneous powder.
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Crucible Loading: The reactant mixture is transferred to a high-purity alumina or platinum

crucible.

Heating: The crucible is placed in a high-temperature furnace. The temperature is gradually

ramped up to between 800 °C and 1000 °C.

Reaction: The mixture is held at the target temperature for several hours to ensure the

reaction goes to completion. The exact duration may vary and should be determined by

monitoring the reaction progress, for example, by analyzing aliquots using X-ray diffraction

(XRD).

Cooling: After the reaction is complete, the furnace is slowly cooled down to room

temperature to prevent thermal shock and cracking of the product.

Product Recovery and Characterization: The resulting solid, trisodium orthoborate, is

recovered from the crucible. Characterization can be performed using techniques such as

powder X-ray diffraction (XRD) to confirm the crystal structure and phase purity, and Fourier-

transform infrared spectroscopy (FTIR) to identify the characteristic vibrational modes of the

orthoborate anion.

Chemical Reactions and Logical Relationships
Hydrolysis
When dissolved in water, trisodium orthoborate undergoes hydrolysis to form sodium

metaborate (NaBO₂) and sodium hydroxide (NaOH). This reaction establishes an alkaline pH in

the solution.

Reaction:

Na₃BO₃ + H₂O ⇌ NaBO₂ + 2NaOH

Electrolysis
The electrolysis of an aqueous solution of sodium orthoborate can be employed to produce

sodium perborate (NaBO₃), a compound with applications as a bleaching agent.

Visualizations
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The following diagrams illustrate the key processes described in this guide.
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Caption: Experimental workflow for the synthesis of trisodium orthoborate.
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Caption: Hydrolysis of trisodium orthoborate in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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